Cas no 35738-25-1 (3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide)

• Product Name: 3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide
• CAS No: 35738-25-1
• MF: C₃₂H₄₈O₅
• MW: 512.720530509949
• CID: 1080676
• PubChem ID: 21626351
• Update Time: 2025-04-18

3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide Chemical and Physical Properties

Names and Identifiers

• 3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide
• 11α,12α-epoxy-oleanan-28,13-olide-3β-yl acetate
• [(1S,2S,4S,5R,6S,9S,11R,14R,15S,18S,23R)-6,10,10,14,15,21,21-Heptamethyl-25-oxo-3,24-dioxaheptacyclo
• 3beta-Acetoxy-11alpha,12alpha-epoxyoleanan-28,13beta-olide
• (6,10,10,14,15,21,21-heptamethyl-25-oxo-3,24-dioxaheptacyclo[16.5.2.01,15.02,4.05,14.06,11.018,23]pentacosan-9-yl) acetate
• 11a,12a-Epoxy-3b-hydroxy-28,13-oleananolide 3-acetate
• DTXSID801128875
• AKOS032962663
• Oleanan-28-oic acid, 3-(acetyloxy)-11,12-epoxy-13-hydroxy-, gamma-lactone, (3beta,11alpha,12alpha)-
• Oleanan-28-oic acid, 3-(acetyloxy)-11,12-epoxy-13-hydroxy-, I(3)-lactone, (3I(2),11I+/-,12I+/-)-

• Inchi： 1S/C32H48O5/c1-18(33)35-21-10-11-28(6)19(27(21,4)5)9-12-29(7)23(28)22-24(36-22)32-20-17-26(2,3)13-15-31(20,25(34)37-32)16-14-30(29,32)8/h19-24H,9-17H2,1-8H3/t19-,20+,21-,22-,23+,24-,28-,29+,30-,31-,32+/m0/s1
• InChI Key： RJEUVXAJCYTMIC-LRFNUQPTSA-N
• SMILES： O1[C@@H]2[C@H]1[C@@]13[C@@H]4CC(C)(C)CC[C@]4(C(=O)O1)CC[C@@]3(C)[C@]1(C)CC[C@H]3C(C)(C)[C@H](CC[C@]3(C)[C@H]12)OC(C)=O

Computed Properties

• Exact Mass: 512.35017463g/mol
• Monoisotopic Mass: 512.35017463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.099
• XLogP3: 7

Experimental Properties

• Color/Form: Powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 ºC (dichloromethane methanol )
• Boiling Point: 588.4±0.0 °C at 760 mmHg
• Flash Point: 245.9±0.0 °C
• Solubility: Insuluble (3.3E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

3β-Acetoxy-11α,12α-epoxyoleanan-28,13β-olide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids